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This document provides a detailed guide to the fabrication of perovskite solar cells using the
two-step sequential deposition method with methylammonium iodide (MAI). This technique is
noted for offering better control over the perovskite film's morphology and crystallinity, which
are critical factors for high-performance photovoltaic devices.[1][2] The protocols outlined below
are compiled from established research to ensure reproducibility and high-efficiency outcomes.

Overview of the Two-Step Deposition Method

The two-step deposition process separates the formation of the perovskite (CHsNHsPbls) layer
into two distinct stages. First, a layer of lead(ll) iodide (Pbl2) is deposited onto the substrate.
Subsequently, this Pblz film is exposed to a solution of methylammonium iodide (CHsNHsl or
MAI), leading to an in-situ chemical reaction that converts the Pblz into the desired perovskite
crystal structure.[1] This method generally results in better surface coverage, morphology, and
infiltration into mesoporous scaffolds compared to single-step deposition techniques.[1][2]

The overall chemical reaction is as follows:

Pblz(s) + CHsNHsl(solution) — CHsNHsPbls(s)

Experimental Protocols
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This section details the step-by-step procedures for fabricating perovskite solar cells using the
two-step spin-coating method.

Substrate Preparation (FTO-Coated Glass)

o Cleaning: Sequentially clean the FTO (Fluorine-doped Tin Oxide) coated glass substrates by
ultrasonication in a series of solutions:

o Detergent solution (e.g., Hellmanex) for 15 minutes.
o Deionized (DI) water for 15 minutes.
o Acetone for 15 minutes.
o Isopropanol (IPA) for 15 minutes.
e Drying: Dry the substrates with a stream of nitrogen or filtered air.

o UV-Ozone Treatment: Treat the substrates with UV-ozone for 15-20 minutes to remove
organic residues and improve the wettability of the surface.

Deposition of Electron Transport Layer (ETL) - Compact
TiO2
e Precursor Solution: Prepare a precursor solution for the compact TiO2z (c-TiOz2) layer. A

common method is to use a titanium diisopropoxide bis(acetylacetonate) solution in 1-
butanol.

e Spin-Coating: Spin-coat the c-TiOz precursor solution onto the cleaned FTO substrates. A
typical spin-coating program is 2000-4000 rpm for 30-60 seconds.[3]

» Annealing: Anneal the substrates at 450-500°C for 30-60 minutes to form a dense, crystalline
TiOz layer.[3]

Deposition of Mesoporous TiOz Layer (Optional, for
Mesoscopic Architectures)
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o Paste Preparation: Prepare a mesoporous TiO2z paste by diluting a commercial TiOz paste
(e.g., 18NR-T) with ethanol.

e Spin-Coating: Spin-coat the diluted TiOz paste onto the c-TiOz layer at approximately 4000
rpm for 30 seconds.[3]

 Sintering: Sinter the substrates at 500°C for 30 minutes.[3]

Two-Step Perovskite Layer Formation

Step 1: Pbl2 Deposition

e Precursor Solution: Prepare a Pblz solution. A common concentration is 1M Pblz in a solvent
mixture of N,N-dimethylformamide (DMF) and dimethyl sulfoxide (DMSO) (e.g., 9:1 v/v).[4]

e Spin-Coating: Spin-coat the Pblz solution onto the TiO2 layer. A typical spin speed is 1500-
2000 rpm for 30-60 seconds.[4][5]

e Annealing: Anneal the Pblz film on a hotplate. The temperature and time can be varied to
control the crystallinity of the Pblz film, which in turn affects the final perovskite morphology.
[5] A typical condition is 70°C for 30 seconds to 1 minute.[4]

Step 2: Conversion to Perovskite

o MAI Solution: Prepare a solution of MAI in isopropanol (IPA). The concentration of MAI is a
critical parameter that influences the perovskite grain size.[6] Concentrations can range from
7 mg/mL to 70 mg/mL.[6][7]

e Spin-Coating/Dipping/Spraying:

o Spin-Coating: Spin-coat the MAI solution onto the Pbl: film at a speed of 1500-4000 rpm
for 30 seconds.[5][8]

o Dipping: Immerse the Pblz-coated substrate in the MAI solution for a specific duration
(e.g., 1-3 hours).[9]

o Spraying: Spray the MAI solution onto the spinning or stationary Pblz film using an
airbrush.[6][10]
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e Annealing: Anneal the resulting perovskite film on a hotplate. The annealing temperature and
time are crucial for complete conversion and crystallization. Common annealing conditions
range from 100°C to 150°C for 10 to 120 minutes.[3][5][6] Optimal conditions are often found
around 100°C for 30 minutes to achieve high crystallinity while avoiding thermal
decomposition.[3]

Deposition of Hole Transport Layer (HTL)

e HTL Solution: Prepare a solution for the hole transport material, commonly Spiro-OMeTAD. A
typical recipe is 75 mg/mL Spiro-OMeTAD in chlorobenzene, with additives such as 4-tert-
butylpyridine (tBP) and lithium bis(trifluoromethanesulfonyl)imide (Li-TFSI).[4]

e Spin-Coating: Spin-coat the HTL solution onto the perovskite layer at around 3000-4000 rpm
for 30 seconds.

Deposition of Metal Electrode

» Evaporation: Deposit a metal back contact, typically gold (Au) or silver (Ag), by thermal
evaporation under high vacuum. The thickness is usually around 80-100 nm.

Data Presentation: Process Parameters and
Performance

The following tables summarize key experimental parameters and resulting device
performance from various studies employing the two-step deposition method.

© 2025 BenchChem. All rights reserved. 4/10 Tech Support


https://www.frontiersin.org/journals/energy-research/articles/10.3389/fenrg.2021.732886/full
https://www.mdpi.com/2073-4352/10/9/761
https://www.researchgate.net/publication/308577912_A_two-step_spin-spray_deposition_processing_route_for_production_of_halide_perovskite_solar_cell
https://www.frontiersin.org/journals/energy-research/articles/10.3389/fenrg.2021.732886/full
https://www.mdpi.com/2073-4352/15/9/774
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083521?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Pbl2 Deposition

Parameters

Pbl2 Spin Speed )
Reference ] Solvent Annealing

Concentration (rpm)
--INVALID-LINK-- 1M DMF Not Specified Dried
--INVALID-LINK--  Not Specified Not Specified Not Specified 105°C for 10 min

DMF:DMSO
--INVALID-LINK-- 1.3 M 1700 70°C for30s
(9:1)

--INVALID-LINK--  Not Specified Not Specified Not Specified Not Specified
MAI Conversion
Parameters

MAI Application Spin Speed
Reference ] Solvent

Concentration Method (rpm)
--INVALID-LINK--  0.063M IPA Spin-Coating Not Specified
--INVALID-LINK-- 7 mg/mL Not Specified Spray-Coating Not Specified
--INVALID-LINK-- 60 mg/mL IPA Spin-Coating 1700
--INVALID-LINK-- > 20 mg/mL Not Specified Not Specified Not Specified
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Perovskite
Annealing
and Device
Performance
Annealing Annealing
Reference ] ] PCE (%) Voc (V) Jsc (mA/cm?)
Temp. (°C) Time (min)
--INVALID- 3 3
Not Specified  Not Specified 13.9 1.024 21.47
LINK--
--INVALID-
100 120 11.66 Not Specified  Not Specified
LINK--
--INVALID- N N
LINK Room Temp ~1.5 18.8 Not Specified  Not Specified
--INVALID-
100 30 18.0 Not Specified  Not Specified
LINK--
--INVALID-
200 15 18.8 1.06 25.0
LINK--

Characterization of Perovskite Films and Devices

To evaluate the quality of the fabricated perovskite films and the performance of the solar cells,
a suite of characterization techniques is recommended:

» X-ray Diffraction (XRD): To confirm the crystalline structure of the perovskite and check for
any residual Pblz.[7][11]

e Scanning Electron Microscopy (SEM): To visualize the surface morphology, grain size, and
cross-section of the device to assess layer thicknesses and conformity.[7]

o UV-Vis Spectroscopy: To determine the light absorption properties and estimate the bandgap
of the perovskite film.[5][12]

e Photoluminescence (PL) Spectroscopy: To probe the electronic quality of the perovskite film,
including defect densities and charge carrier dynamics.
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o Current Density-Voltage (J-V) Measurements: To determine the key performance parameters
of the solar cell: Power Conversion Efficiency (PCE), Open-Circuit Voltage (Voc), Short-
Circuit Current Density (Jsc), and Fill Factor (FF).[13]

« Incident Photon-to-Current Efficiency (IPCE): To measure the quantum efficiency of the
device at different wavelengths.

Visualized Workflows and Relationships

The following diagrams illustrate the experimental workflow and the logical relationships in the
two-step deposition process.

Click to download full resolution via product page

Caption: Experimental workflow for the two-step deposition of perovskite solar cells.
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Caption: Key parameter relationships in the two-step perovskite deposition process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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for-perovskite-solar-cells-with-methylammonium-iodide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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